Cas no 17357-38-9 (S-phenyl furan-2-carbothioate)

• Product Name: S-phenyl furan-2-carbothioate
• CAS No: 17357-38-9
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• CID: 1358074
• PubChem ID: 205104
• Update Time: 2025-04-20

S-phenyl furan-2-carbothioate Chemical and Physical Properties

Names and Identifiers

• S-phenyl furan-2-carbothioate
• 2-furancarbothioic acid, S-phenyl ester
• Furan-2-carbothioic acid S-phenyl ester
• 2-Furancarbothioic acid S-phenyl ester
• Furan-2-thiocarboxylic acid S-phenyl ester
• 17357-38-9
• 2-Furoic acid, thio-, S-phenyl ester
• BRN 0132308
• DTXSID30169634
• S-Phenyl 2-furanthiocarboxylate
• 4-18-00-04002 (Beilstein Handbook Reference)

• Inchi： 1S/C11H8O2S/c12-11(10-7-4-8-13-10)14-9-5-2-1-3-6-9/h1-8H
• InChI Key： XCQROCMQSAUOTM-UHFFFAOYSA-N
• SMILES： S(C(C1=CC=CO1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.02454
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21